2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide

• IUPAC Name: 2-chloro-N-[3-[(4-nitrobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H14ClN3O4/c21-18-7-2-1-6-17(18)20(26)23-15-5-3-4-14(12-15)22-19(25)13-8-10-16(11-9-13)24(27)28/h1-12H,(H,22,25)(H,23,26)
• InChI Key: MWVHGFXMXXWOLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H14ClN3O4
• Molecular Weight: 395.8 g/mol

Description

2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides and has been studied for its ability to inhibit certain enzymes and receptors in the human body.

Mechanism of Action

The mechanism of action of 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide involves the inhibition of certain enzymes and receptors in the human body. It has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death. It has also been shown to inhibit the activity of peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in glucose metabolism and adipogenesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide depend on the specific enzymes and receptors that it inhibits. Inhibition of PARP has been shown to increase sensitivity to DNA-damaging agents and induce apoptosis in cancer cells. Inhibition of PPARγ has been shown to improve insulin sensitivity and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide in lab experiments is its specificity for certain enzymes and receptors. This allows researchers to target specific pathways and study their effects in detail. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide. One area of interest is its potential use in cancer therapy, particularly in combination with DNA-damaging agents. Another area of interest is its potential use in the treatment of diabetes and metabolic disorders, through its inhibition of PPARγ. Further research is also needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide involves the reaction of 2-chlorobenzoyl chloride with 3-amino-4-nitrobenzoic acid in the presence of a base such as triethylamine. The resulting compound is then reacted with 3-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide.

Scientific Research Applications

2-chloro-N-{3-[(4-nitrobenzoyl)amino]phenyl}benzamide has been studied extensively for its potential therapeutic properties. It has been shown to inhibit the activity of certain enzymes and receptors in the human body, making it a potential candidate for the treatment of various diseases. Some of the areas where this compound has been studied include cancer, diabetes, and inflammation.